1-[2-(2,4-Dichloro-6-methylphenoxy)ethyl]piperidine;oxalic acid

• IUPAC Name: 1-[2-(2,4-dichloro-6-methylphenoxy)ethyl]piperidine;oxalic acid
• InChI: InChI=1S/C14H19Cl2NO.C2H2O4/c1-11-9-12(15)10-13(16)14(11)18-8-7-17-5-3-2-4-6-17;3-1(4)2(5)6/h9-10H,2-8H2,1H3;(H,3,4)(H,5,6)
• InChI Key: YLSPYLYEGPGQKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCCN2CCCCC2)Cl)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C16H21Cl2NO5
• Molecular Weight: 378.2 g/mol

Description

“1-[2-(2,4-dichloro-6-methylphenoxy)ethyl]piperidine” is a compound that contains a piperidine ring, which is a common structure in many pharmaceuticals. The compound also contains a dichloromethylphenoxy group, which is a type of ether that could potentially contribute to the compound’s reactivity.

Molecular Structure Analysis

The molecular structure of this compound would include a piperidine ring, which is a six-membered ring with one nitrogen atom. Attached to this ring would be a 2-chloroethyl group and a 2,4-dichloro-6-methylphenoxy group.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. Generally, piperidine derivatives are stable compounds.

Mechanism of Action

The mechanism of action of this compound is not known without specific biological or pharmacological data. Piperidine derivatives are present in more than twenty classes of pharmaceuticals and play a significant role in the pharmaceutical industry.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Piperidine derivatives are an active area of research due to their prevalence in pharmaceuticals.